Cas no 1253787-58-4 (4-Bromo-3-ethylbenzaldehyde)
4-Bromo-3-ethylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-ethylbenzaldehyde
-
4-Bromo-3-ethylbenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B682965-25mg |
4-Bromo-3-ethylbenzaldehyde |
1253787-58-4 | 25mg |
$ 138.00 | 2023-04-18 | ||
| TRC | B682965-25 mg |
4-Bromo-3-ethylbenzaldehyde |
1253787-58-4 | 25mg |
$ 110.00 | 2022-06-06 | ||
| TRC | B682965-50mg |
4-Bromo-3-ethylbenzaldehyde |
1253787-58-4 | 50mg |
$ 259.00 | 2023-04-18 | ||
| TRC | B682965-100mg |
4-Bromo-3-ethylbenzaldehyde |
1253787-58-4 | 100mg |
$ 471.00 | 2023-04-18 | ||
| TRC | B682965-250mg |
4-Bromo-3-ethylbenzaldehyde |
1253787-58-4 | 250mg |
$ 1051.00 | 2023-04-18 | ||
| Enamine | EN300-5404934-0.05g |
4-bromo-3-ethylbenzaldehyde |
1253787-58-4 | 0.05g |
$1212.0 | 2023-05-31 | ||
| Enamine | EN300-5404934-0.1g |
4-bromo-3-ethylbenzaldehyde |
1253787-58-4 | 0.1g |
$1269.0 | 2023-05-31 | ||
| Enamine | EN300-5404934-0.25g |
4-bromo-3-ethylbenzaldehyde |
1253787-58-4 | 0.25g |
$1328.0 | 2023-05-31 | ||
| Enamine | EN300-5404934-0.5g |
4-bromo-3-ethylbenzaldehyde |
1253787-58-4 | 0.5g |
$1385.0 | 2023-05-31 | ||
| Enamine | EN300-5404934-1.0g |
4-bromo-3-ethylbenzaldehyde |
1253787-58-4 | 1g |
$1442.0 | 2023-05-31 |
4-Bromo-3-ethylbenzaldehyde Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4-Bromo-3-ethylbenzaldehyde
Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1253787-58-4 and 4-Bromo-3-ethylbenzaldehyde
In the rapidly evolving field of chemical biology and pharmaceutical research, the exploration of novel compounds and their applications continues to drive innovation. Among these, the compound with the CAS number 1253787-58-4 and the product 4-Bromo-3-ethylbenzaldehyde have garnered significant attention due to their potential therapeutic and synthetic utility. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their roles in drug discovery and chemical synthesis.
Recent studies have identified 1253787-58-4 as a promising scaffold for the development of small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features enable selective binding to key biological targets, making it a valuable candidate for further investigation. Concurrently, 4-Bromo-3-ethylbenzaldehyde has been utilized as a versatile intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Its bromo and aldehyde functional groups offer multiple sites for chemical modification, facilitating the creation of diverse derivatives.
One notable study published in the Journal of Medicinal Chemistry explored the inhibitory effects of derivatives of 1253787-58-4 on a range of kinases implicated in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to identify the most potent analogs, which demonstrated nanomolar affinity for their targets. These findings underscore the potential of 1253787-58-4 as a lead compound for the development of next-generation kinase inhibitors.
In another study, 4-Bromo-3-ethylbenzaldehyde was employed as a key building block in the synthesis of novel anti-inflammatory agents. The researchers successfully coupled the aldehyde group with various nucleophiles to generate a library of Schiff base derivatives, which were subsequently evaluated for their biological activity. Several derivatives exhibited significant anti-inflammatory effects in cellular models, suggesting their potential as therapeutic agents for inflammatory diseases.
The synthesis and characterization of these compounds have also been the focus of recent methodological advancements. For instance, a team of chemists reported an efficient, one-pot synthesis of 4-Bromo-3-ethylbenzaldehyde using a palladium-catalyzed cross-coupling reaction. This approach not only improved the yield and purity of the product but also reduced the environmental impact of the synthesis process. Such innovations are critical for scaling up production and ensuring the sustainability of chemical manufacturing.
Looking ahead, the continued exploration of 1253787-58-4 and 4-Bromo-3-ethylbenzaldehyde is expected to yield further insights into their mechanisms of action and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the value of these compounds. Additionally, the integration of advanced technologies such as artificial intelligence and high-throughput screening could accelerate the discovery of novel applications and derivatives.
In conclusion, the compounds 1253787-58-4 and 4-Bromo-3-ethylbenzaldehyde represent important tools and targets in chemical biology and pharmaceutical research. Their diverse applications, from drug discovery to synthetic chemistry, highlight their versatility and promise. As research in this field progresses, these compounds are likely to play an increasingly prominent role in the development of new therapies and chemical processes.
1253787-58-4 (4-Bromo-3-ethylbenzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)